Cas no 393834-91-8 (2-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide)

• Product Name: 2-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide
• CAS No: 393834-91-8
• MF: C₂₃H₂₂N₄O₅S
• MW: 466.509583950043
• CID: 6051392
• PubChem ID: 3565954
• Update Time: 2025-06-13

2-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide
• Benzamide, 2-nitro-N-[4-[[2-(3-pyridinyl)-1-piperidinyl]sulfonyl]phenyl]-
• 2-nitro-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide
• SR-01000568636
• HMS628C06
• 2-nitro-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide
• Oprea1_606878
• SR-01000568636-1
• EU-0062092
• ChemDiv1_014482
• AKOS024580941
• 393834-91-8
• 2-nitro-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)benzamide
• F0533-0694

• Inchi： 1S/C23H22N4O5S/c28-23(20-7-1-2-9-22(20)27(29)30)25-18-10-12-19(13-11-18)33(31,32)26-15-4-3-8-21(26)17-6-5-14-24-16-17/h1-2,5-7,9-14,16,21H,3-4,8,15H2,(H,25,28)
• InChI Key： GEMAEGAWWFELBZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCCCC2C2=CC=CN=C2)(=O)=O)C=C1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 466.13109099g/mol
• Monoisotopic Mass: 466.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• pka: 11.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide

Introduction to 2-Nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide (CAS No. 393834-91-8)

2-Nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide, a compound with the chemical identifier CAS No. 393834-91-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and its potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this substance, characterized by a nitro group, a sulfonamide moiety, and a piperidine ring, makes it a promising candidate for further exploration in medicinal chemistry.

The< strong>nitro group incorporated into the benzamide core is a well-documented pharmacophore that can influence the electronic properties and reactivity of the molecule. This feature is particularly valuable in drug design, as it can modulate binding interactions with biological targets. Additionally, the presence of a< strong>sulfonamide group enhances the solubility and bioavailability of the compound, which are critical factors in pharmaceutical development. The sulfonamide moiety is also known for its ability to interact with various biological receptors, making it a versatile component in medicinal chemistry.

The< strong>pyridin-3-yl substituent and the< strong>piperidin-1-ylsulfonyl group contribute further to the complexity and functionality of 2-Nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide. These groups are often employed in drug design to improve binding affinity and selectivity. The< strong>piperidine ring, in particular, is frequently found in bioactive molecules due to its ability to form stable hydrogen bonds with biological targets. This structural feature enhances the compound's potential as a pharmacological agent.

Recent research in medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple targets or exhibit dual mechanisms of action. 2-Nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide fits well within this paradigm, as its structural features suggest potential interactions with various biological pathways. For instance, studies have shown that nitroaromatic compounds can exhibit anti-inflammatory and anticancer properties by modulating enzyme activity and signaling pathways.

The< strong>sulfonamide moiety has been extensively studied for its role in drug development, particularly in the treatment of bacterial infections and inflammatory diseases. Its ability to interact with bacterial enzymes and inhibit their function has made it a valuable component in antibiotics. Additionally, sulfonamides have been explored for their anti-inflammatory properties, making them relevant in the development of drugs for conditions such as rheumatoid arthritis.

The< strong>pyridine and< strong>piperidine rings are known for their ability to enhance the bioavailability and metabolic stability of drugs. These heterocyclic structures are frequently incorporated into pharmaceutical agents due to their favorable pharmacokinetic properties. In particular, piperidine derivatives have been shown to improve drug solubility and reduce toxicity, making them attractive candidates for further development.

In conclusion, 2-Nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of functional groups such as the nitro group, sulfonamide moiety, pyridine ring, and piperidine ring makes this compound a versatile tool for drug discovery and development. Further research is warranted to explore its full potential in medicinal chemistry and therapeutic applications.